Cas no 75-98-9 (2,2-dimethylpropanoic acid)

• Product Name: 2,2-dimethylpropanoic acid
• CAS No: 75-98-9
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD00004194
• CID: 34034
• PubChem ID: 6417
• Update Time: 2025-10-30

2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Pivalic acid
• RARECHEM AL BO 0076
• NEOPENTANOIC ACID
• TRIMETHYLACETIC ACID
• CARBOXYLIC ACID C5
• ALPHA,ALPHA-DIMETHYLPROPIONIC ACID
• 2,2-DIMETHYLPROPIONIC ACID
• 2, 2-Dimethylpropanoic acid
• 2,2,2-trimethylacetic acid
• Acetic acid,trimethyl
• Pivalic acid
• Propanoic acid,2,2-dimethyl
• tert-Pentanoic acid
• trimethyl-acetic acid
• α,α-DiMethylpropionic acid
• 2,2-Dimethylpropanoic acid
• EN300-21285
• EC 200-922-5
• acido pivalico
• NS00006690
• STR05697
• BRN 0969480
• CAS-75-98-9
• 2,2,-dimethylpropionic acid
• J-523981
• trimethyl acetic acid
• CS-D1464
• Propionic acid, 2,2-dimethyl-
• pivaloic acid
• Versatic 5
• Tox21_200425
• NSC 65449
• SCHEMBL3613
• 4-02-00-00908 (Beilstein Handbook Reference)
• NSC65449
• InChI=1/C5H10O2/c1-5(2,3)4(6)7/h1-3H3,(H,6,7
• Pivalic acid;
• PivOH
• Kyselina pivalova [Czech]
• BP-30032
• 2,2-dimethyl-propanoic acid
• CHEBI:45133
• 2,2-DIMETHYLPROPANOIC ACID [HSDB]
• 813RE8BX41
• F2191-0097
• Acetic acid, trimethyl-
• FT-0656670
• PIV
• P0461
• EINECS 200-922-5
• DTXSID8026432
• Pvalc acd
• acide 2,2-dimethylpropanoique
• NSC-65449
• CHEMBL322719
• NCGC00257979-01
• Neovaleric acid
• DTXCID106432
• 2,2-dimethyl-propionic acid
• Pivalic acid (ACD/Name 4.0)
• acide pivalique
• Pivalinsaure
• Pivalinsaeure
• Dimethylpropionic acid
• Q421509
• PIVALIC ACID [MI]
• HSDB 5211
• Kyselina 2,2-dimethylpropionova
• Kyselina 2,2-dimethylpropionova [Czech]
• NCGC00248606-01
• Kyselina pivalova
• 5-IODO-MONO-METHYLISOPHTHALATE
• AI3-04165
• MFCD00004194
• BAA18488
• A838577
• Propanoic acid, 2,2-dimethyl-
• tert-Butyl carboxylic acid
• UNII-813RE8BX41
• .alpha.,.alpha.-Dimethylpropionic acid
• LMFA01020073
• D78007
• 75-98-9
• Pivalic acid, 99%
• WLN: QVX1&1&1
• AKOS000119013
• tert-C4H9COOH
• Trimethylacetic acid,98%
• TRIMETHYLMETHANECARBOXYLIC ACID
• 2,2dimethylpropionic acid
• tertPentanoic acid
• a,a-Dimethylpropionic acid
• Kyselina 2,2dimethylpropionova
• PROPANOIC ACID, 2,2-DI-METHYL-
• ALPHA, ALPHA-DIMETHYL-PROPIONIC ACID
• dimethylpropionate
• Tert-pentanoate
• Propanoic acid, 2,2dimethyl
• a,a-Dimethylpropionate
• alpha,alphaDimethylpropionic acid
• Propionic acid, 2,2dimethyl
• pivalicacid
• VERSATIC 5 ACID
• STL264139
• Acetic acid, trimethyl
• 200-922-5
• 2,2-dimethylpropanoic acid

• MDL： MFCD00004194
• Inchi： 1S/C5H10O2/c1-5(2,3)4(6)7/h1-3H3,(H,6,7)
• InChI Key： IUGYQRQAERSCNH-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C)=O
• BRN： 969480

Computed Properties

• Exact Mass: 102.06800
• Monoisotopic Mass: 102.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless needle crystal
• Density: 0.889 g/mL at 25 °C(lit.)
• Melting Point: 32-35 °C (lit.)
• Boiling Point: 164°C(lit.)
• Flash Point: Degrees Fahrenheit:147.2°F
  Degrees Celsius:64°C
  
• Refractive Index: n/D 1.4204
• Solubility: 25g/l
• Water Partition Coefficient: 25 g/L (20 ºC)
• PSA: 37.30000
• LogP: 1.11710
• Merck: 7511
• Color/Form: 1 M in dichloromethane
• Vapor Pressure: 9.75 mmHg ( 60 °C)
• pka: 5.03(at 25℃)
• Solubility: It is soluble in ethanol, ether and water. 1g of TERT valeric acid can be dissolved in 40ml of water.

2,2-dimethylpropanoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：1
• Hazard Category Code： 21/22-34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：TO7700000
• Hazardous Material Identification：
• PackingGroup：II
• HazardClass：8
• TSCA：Yes
• Explosive Limit：1.6%(V)
• Storage Condition：2-8°C
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R21/22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters